![molecular formula C11H10BrF2NO3S B7590630 (4-Bromo-2,6-difluorophenyl)-(1,1-dioxo-1,4-thiazinan-4-yl)methanone](/img/structure/B7590630.png)
(4-Bromo-2,6-difluorophenyl)-(1,1-dioxo-1,4-thiazinan-4-yl)methanone
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Overview
Description
(4-Bromo-2,6-difluorophenyl)-(1,1-dioxo-1,4-thiazinan-4-yl)methanone, also known as BDFM, is an organic compound that has been the subject of scientific research due to its potential applications in various fields. BDFM is a thiazinanone derivative that exhibits interesting biological properties, making it a promising candidate for drug development.
Mechanism of Action
(4-Bromo-2,6-difluorophenyl)-(1,1-dioxo-1,4-thiazinan-4-yl)methanone exerts its biological effects by inhibiting the activity of the enzyme dihydroorotate dehydrogenase (DHODH), which is involved in the biosynthesis of pyrimidine nucleotides. This inhibition leads to a decrease in the levels of pyrimidine nucleotides, which are essential for DNA synthesis and cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis in cancer cells by activating the caspase pathway. This activation leads to the cleavage of various proteins, ultimately resulting in cell death. This compound has also been shown to inhibit the growth of fungi by disrupting the cell wall and membrane.
Advantages and Limitations for Lab Experiments
One advantage of using (4-Bromo-2,6-difluorophenyl)-(1,1-dioxo-1,4-thiazinan-4-yl)methanone in lab experiments is its ability to selectively target cancer cells, while leaving normal cells relatively unharmed. This selectivity makes this compound a potential candidate for the development of new anticancer drugs. However, one limitation of using this compound is its poor solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of (4-Bromo-2,6-difluorophenyl)-(1,1-dioxo-1,4-thiazinan-4-yl)methanone. One possible direction is to investigate the use of this compound in combination with other anticancer drugs to enhance its efficacy. Another direction is to explore the potential of this compound as an antifungal agent in the treatment of fungal infections. Additionally, further research is needed to optimize the synthesis of this compound and improve its solubility for in vivo applications.
Synthesis Methods
The synthesis of (4-Bromo-2,6-difluorophenyl)-(1,1-dioxo-1,4-thiazinan-4-yl)methanone can be achieved through several methods, including the reaction of 4-bromo-2,6-difluoroaniline with thiosemicarbazide, followed by cyclization with acetic anhydride. Another method involves the reaction of 4-bromo-2,6-difluoroaniline with thiosemicarbazide, followed by oxidation with hydrogen peroxide.
Scientific Research Applications
(4-Bromo-2,6-difluorophenyl)-(1,1-dioxo-1,4-thiazinan-4-yl)methanone has been studied for its potential applications in various fields of science. In the field of medicine, this compound has been found to exhibit anticancer properties by inducing apoptosis in cancer cells. This compound has also been shown to have antifungal activity against various strains of fungi, making it a potential candidate for the development of new antifungal drugs.
properties
IUPAC Name |
(4-bromo-2,6-difluorophenyl)-(1,1-dioxo-1,4-thiazinan-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10BrF2NO3S/c12-7-5-8(13)10(9(14)6-7)11(16)15-1-3-19(17,18)4-2-15/h5-6H,1-4H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCIFMGCVNMQJHJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CCN1C(=O)C2=C(C=C(C=C2F)Br)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10BrF2NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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